Cas no 1361673-88-2 (4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl)

• Product Name: 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl
• CAS No: 1361673-88-2
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4999506
• Update Time: 2025-10-29

4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FNO2/c13-6-3-9(12(15)10(14)4-6)8-2-1-7(16)5-11(8)17(18)19/h1-5H
• InChI Key： NRGHXEMGMIRRAJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=CC=1[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.5
• Topological Polar Surface Area: 45.8

Additional information on 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl

Comprehensive Overview of 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl (CAS No. 1361673-88-2)

4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl (CAS No. 1361673-88-2) is a specialized halogenated biphenyl derivative that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique molecular structure, is often utilized in advanced research applications, particularly in the development of functional materials and pharmaceutical intermediates. Its distinct combination of fluorine and nitro groups makes it a valuable subject for studies on electronic properties and chemical reactivity.

In recent years, the demand for halogenated aromatic compounds like 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl has surged due to their role in sustainable chemistry and green synthesis. Researchers are increasingly exploring its potential in catalysis and photovoltaic applications, aligning with global trends toward renewable energy and eco-friendly materials. The compound's CAS No. 1361673-88-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

The synthesis of 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl involves meticulous organic reactions, often requiring palladium-catalyzed cross-coupling or electrophilic aromatic substitution. Its structural stability and solubility properties make it a candidate for high-performance polymers and advanced coatings. Notably, its nitro group offers opportunities for further functionalization, a topic widely discussed in peer-reviewed journals.

From an industrial perspective, 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl is valued for its thermal resistance and electronic conjugation, which are critical for semiconductor and OLED technology. As the AI-driven research landscape expands, computational studies on its molecular dynamics and quantum chemical properties have become a hotspot. This aligns with frequent search queries like "halogenated biphenyls in electronics" or "nitro-aromatics for energy storage."

Environmental and toxicity studies of 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl are also emerging, addressing concerns about biodegradability and eco-toxicity. Regulatory frameworks such as REACH and EPA guidelines often reference such compounds, emphasizing the need for safe handling protocols. This dual focus on innovation and safety ensures the compound's continued relevance in both academic and industrial settings.

In summary, 4'-Fluoro-2'-nitro-2,3,5-trichlorobiphenyl (CAS No. 1361673-88-2) represents a nexus of scientific advancement and practical application. Its versatility in material design, coupled with ongoing research breakthroughs, positions it as a compound of enduring interest. For those exploring halogenated aromatics or nitro-functionalized biphenyls, this compound offers a compelling case study in modern chemistry.